Cas no 321430-81-3 (1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbaldehyde O-(4-chlorobenzyl)oxime)

• Product Name: 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbaldehyde O-(4-chlorobenzyl)oxime
• CAS No: 321430-81-3
• MF: C₁₈H₁₂Cl₂F₃N₃O
• MW: 414.208592414856
• CID: 5013455
• Update Time: 2025-05-24

1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbaldehyde O-(4-chlorobenzyl)oxime Chemical and Physical Properties

Names and Identifiers

• (E)-({1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}methylidene)[(4-chlorophenyl)methoxy]amine
• 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbaldehyde O-(4-chlorobenzyl)oxime
• 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbaldehyde O-(4-chlorobenzyl)oxime

• Inchi： 1S/C18H12Cl2F3N3O/c19-14-5-3-12(4-6-14)11-27-25-10-15-2-1-7-26(15)17-16(20)8-13(9-24-17)18(21,22)23/h1-10H,11H2/b25-10+
• InChI Key： XKYUFQRENYYGLT-KIBLKLHPSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC=C1/C=N/OCC1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 501
• XLogP3: 5.6
• Topological Polar Surface Area: 39.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbaldehyde O-(4-chlorobenzyl)oxime

Professional Introduction to Compound with CAS No. 321430-81-3 and Product Name: 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbaldehyde O-(4-chlorobenzyl)oxime

The compound with the CAS number 321430-81-3 and the product name 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbaldehyde O-(4-chlorobenzyl)oxime represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including a pyrrole aldehyde moiety and an O-(4-chlorobenzyl)oxime substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyridine and pyrrole rings in this compound contribute to its unique electronic properties, which can be exploited to interact with biological targets. Specifically, the 3-chloro-5-(trifluoromethyl) substitution pattern on the pyridine ring enhances its lipophilicity and metabolic stability, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The pyrrole-2-carbaldehyde group serves as an excellent electrophile for various nucleophilic additions, allowing for the introduction of diverse pharmacophores. This flexibility is particularly valuable in the context of fragment-based drug design, where small molecules are used to identify novel lead compounds. The O-(4-chlorobenzyl)oxime moiety further extends these possibilities by providing an additional site for functionalization.

In the realm of biological activity, this compound has shown promise in preliminary screenings as a potential modulator of enzyme activity. The structural features present in this molecule are reminiscent of known bioactive scaffolds, suggesting that it may exhibit properties such as kinase inhibition or interaction with other therapeutic targets. For instance, the combination of a chloro group and a trifluoromethyl substituent is often associated with enhanced binding affinity to biological receptors due to their ability to improve molecular interactions through halogen bonding and electronic effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The formation of the pyrrole aldehyde core is a critical step, often achieved through cyclization reactions or oxidation processes. Subsequent modifications, such as the introduction of the 4-chlorobenzyl oxime, require precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both cost and environmental impact.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. The use of techniques such as docking simulations allows researchers to predict binding affinities and identify key interaction points. These insights can then be used to guide further structural modifications aimed at improving potency and selectivity. The presence of both polar and non-polar regions in the molecule makes it particularly amenable to computational analysis.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds due to their diverse biological activities and synthetic versatility. This compound exemplifies how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable tool for medicinal chemists seeking to explore new chemical space. As research continues, it is likely that derivatives of this molecule will emerge as promising candidates for clinical development.

In conclusion, the compound with CAS No. 321430-81-3 and product name 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbaldehyde O-(4-chlorobenzyl)oxime represents a significant contribution to pharmaceutical chemistry. Its complex structure, functional diversity, and potential biological activity make it a compelling subject for further research. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.